Cas no 359644-61-4 (2-Ethoxy-4-formylphenyl 3-nitrobenzoate)

• Product Name: 2-Ethoxy-4-formylphenyl 3-nitrobenzoate
• CAS No: 359644-61-4
• MF: C₁₆H₁₃NO₆
• MW: 315.277524709702
• CID: 5957150
• PubChem ID: 871178
• Update Time: 2025-11-06

2-Ethoxy-4-formylphenyl 3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• SR-01000211829
• Z56911733
• SR-01000211829-1
• AKOS000290825
• 2-ethoxy-4-formylphenyl 3-nitrobenzoate
• EN300-1192136
• (2-ethoxy-4-formylphenyl) 3-nitrobenzoate
• Oprea1_149304
• 359644-61-4
• 2-Ethoxy-4-formylphenyl 3-nitrobenzoate

• Inchi： 1S/C16H13NO6/c1-2-22-15-8-11(10-18)6-7-14(15)23-16(19)12-4-3-5-13(9-12)17(20)21/h3-10H,2H2,1H3
• InChI Key： KTLSBFWRRNEZBN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)[N+](=O)[O-])=O)C1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 315.07428713g/mol
• Monoisotopic Mass: 315.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 2-Ethoxy-4-formylphenyl 3-nitrobenzoate

Comprehensive Analysis of 2-Ethoxy-4-formylphenyl 3-nitrobenzoate (CAS No. 359644-61-4): Properties, Applications, and Industry Insights

2-Ethoxy-4-formylphenyl 3-nitrobenzoate (CAS No. 359644-61-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This ester derivative combines a 3-nitrobenzoate moiety with a 2-ethoxy-4-formylphenyl group, resulting in unique chemical properties. The compound's molecular structure features a formyl group (-CHO) at the para position relative to the ester linkage, while the ortho position is occupied by an ethoxy substituent. This specific arrangement contributes to its reactivity profile and potential applications in synthetic chemistry.

Recent studies highlight the growing interest in nitroaromatic compounds like 2-Ethoxy-4-formylphenyl 3-nitrobenzoate for their role in developing advanced materials. Researchers are particularly focused on its potential as a building block for photoactive materials and organic semiconductors, aligning with current trends in sustainable technology development. The nitro group in the molecule offers electron-accepting capabilities, while the formyl group provides a reactive site for further chemical modifications, making this compound valuable for designing functional materials with tailored properties.

From a synthetic chemistry perspective, CAS 359644-61-4 demonstrates interesting reactivity patterns. The presence of both electron-withdrawing (nitro) and electron-donating (ethoxy) groups creates a push-pull electronic system that influences its spectroscopic characteristics. Analytical techniques such as NMR spectroscopy and mass spectrometry reveal distinct features that help researchers identify and characterize this compound in complex mixtures. These properties make it particularly useful in chemical synthesis and material design applications where precise molecular control is required.

The pharmaceutical industry has shown interest in derivatives of 2-Ethoxy-4-formylphenyl 3-nitrobenzoate for potential biological activities. While the parent compound itself is primarily used in research settings, its structural features suggest possible applications in drug discovery programs. The nitro aromatic system combined with the aldehyde functionality provides multiple sites for medicinal chemistry modifications, potentially leading to novel bioactive molecules. Current research explores these possibilities while maintaining strict adherence to safety and regulatory guidelines.

In material science applications, 359644-61-4 has been investigated for its potential in creating advanced polymers and coating materials. The compound's ability to participate in various condensation reactions through its formyl group makes it valuable for developing cross-linked networks with specific mechanical and thermal properties. Researchers are particularly interested in its potential for creating smart materials that respond to environmental stimuli, a hot topic in contemporary materials science.

Quality control and characterization of 2-Ethoxy-4-formylphenyl 3-nitrobenzoate require specialized analytical methods. High-performance liquid chromatography (HPLC) methods have been developed to ensure purity standards, while spectroscopic techniques like infrared spectroscopy help confirm structural integrity. These analytical protocols are crucial for researchers who require high-purity samples for their investigations into the compound's properties and potential applications.

Environmental considerations regarding nitroaromatic compounds have led to increased research into the biodegradation and environmental fate of substances like CAS 359644-61-4. Current studies focus on developing sustainable synthesis methods and understanding the compound's stability under various conditions. This aligns with broader industry trends toward green chemistry principles and the development of eco-friendly chemical processes.

The commercial availability of 2-Ethoxy-4-formylphenyl 3-nitrobenzoate has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various purity grades, with analytical standards available for research and development purposes. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods.

Future research directions for 359644-61-4 may explore its potential in emerging technologies such as organic electronics and energy storage systems. The compound's unique combination of electronic properties and chemical functionality positions it as an interesting candidate for these applications. Continued investigation into its physical and chemical properties will likely reveal additional uses for this versatile chemical building block.

In conclusion, 2-Ethoxy-4-formylphenyl 3-nitrobenzoate (CAS No. 359644-61-4) represents an important research chemical with diverse potential applications. Its distinctive molecular architecture offers multiple avenues for chemical modification and material development. As scientific understanding of this compound grows, so too does its potential to contribute to advancements in various technological fields, from materials science to pharmaceutical research.